Cas no 90815-02-4 (1-(3,4-Dichlorobenzyl)-1H-indole-3-carbaldehyde)

• Product name: 1-(3,4-Dichlorobenzyl)-1H-indole-3-carbaldehyde
• CAS No: 90815-02-4
• MF: C₁₆H₁₁Cl₂NO
• MW: 304.170642137527
• MDL: MFCD02209689
• CID: 892305
• PubChem ID: 870510

1-(3,4-Dichlorobenzyl)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-DICHLORO-BENZYL)-1H-INDOLE-3-CARBALDEHYDE
• 1-(3,4-DICHLOROBENZYL)-1H-INDOLE-3-CARBALDEHYDE
• 1-[(3,4-dichlorophenyl)methyl]indole-3-carbaldehyde
• 1-[(3,4-dichlorophenyl)methyl]-1H-indole-3-carbaldehyde
• 1-(3,4-Dichloro-benzyl)-1H-indole-3-carbalde hyde
• CS-0116566
• SCHEMBL1935329
• BB 0243134
• CBMicro_006631
• 90815-02-4
• BIM-0006635.P001
• MFCD02209689
• 1h-indole-3-carboxaldehyde, 1-[(3,4-dichlorophenyl)methyl]-
• SMSF0007925
• AKOS000112546
• 1-(3,4-dichlorobenzyl)-1h-indole-3-carboxaldehyde
• CB08920
• VS-04077
• FT-0756072
• DTXSID90357878
• 1-(3,4-Dichlorobenzyl)-1H-indole-3-carbaldehyde

• MDL： MFCD02209689
• Inchi： InChI=1S/C16H11Cl2NO/c17-14-6-5-11(7-15(14)18)8-19-9-12(10-20)13-3-1-2-4-16(13)19/h1-7,9-10H,8H2
• InChI Key： PQXZTOVCTWAOJL-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=CN2CC3=CC(=C(C=C3)Cl)Cl)C=O

Computed Properties

• Exact Mass: 303.02200
• Monoisotopic Mass: 303.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22Ų
• XLogP3: 4.3

Experimental Properties

• PSA: 22.00000
• LogP: 4.80890

1-(3,4-Dichlorobenzyl)-1H-indole-3-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

1-(3,4-Dichlorobenzyl)-1H-indole-3-carbaldehyde Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 1-(3,4-Dichlorobenzyl)-1H-indole-3-carbaldehyde

Recent Advances in the Study of 1-(3,4-Dichlorobenzyl)-1H-indole-3-carbaldehyde (CAS: 90815-02-4)

1-(3,4-Dichlorobenzyl)-1H-indole-3-carbaldehyde (CAS: 90815-02-4) is a synthetic indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

The compound's structural features, including the dichlorobenzyl moiety and the indole-3-carbaldehyde group, contribute to its unique biological activities. Recent investigations have focused on its role as a modulator of various signaling pathways, particularly those involved in inflammation and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(3,4-Dichlorobenzyl)-1H-indole-3-carbaldehyde exhibits potent inhibitory effects on NF-κB signaling, a key pathway in inflammatory responses and tumorigenesis. The study highlighted its potential as an anti-inflammatory and anti-cancer agent, with IC50 values in the low micromolar range.

In addition to its pharmacological properties, advancements in the synthetic methodology of 1-(3,4-Dichlorobenzyl)-1H-indole-3-carbaldehyde have been reported. A recent publication in Organic Letters (2024) described an optimized one-pot synthesis route that improves yield and reduces byproducts, making it more feasible for large-scale production. This development is critical for further preclinical and clinical studies, as it addresses previous challenges related to scalability and purity.

Another area of interest is the compound's potential as a scaffold for the development of novel derivatives. Researchers have explored modifications to the indole and benzyl groups to enhance bioavailability and target specificity. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of analogs with improved solubility and pharmacokinetic profiles, paving the way for future drug candidates. These derivatives were evaluated in vitro and in vivo, showing promising results in models of chronic inflammation and solid tumors.

Despite these advancements, challenges remain in the clinical translation of 1-(3,4-Dichlorobenzyl)-1H-indole-3-carbaldehyde. Issues such as metabolic stability, toxicity profiles, and off-target effects need to be addressed through rigorous preclinical testing. Recent toxicology studies, however, have provided encouraging data regarding its safety margin, as reported in Toxicology and Applied Pharmacology (2023). These findings support the continued investigation of this compound and its derivatives.

In conclusion, 1-(3,4-Dichlorobenzyl)-1H-indole-3-carbaldehyde (CAS: 90815-02-4) represents a versatile and promising molecule in chemical biology and drug discovery. Its multifaceted biological activities, coupled with recent synthetic and pharmacological advancements, underscore its potential as a lead compound for therapeutic development. Future research should focus on optimizing its properties and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.